Cas no 898795-95-4 (6-(3,5-Bis-trifluoromethyl-phenyl)pyridine-3-carbaldehyde)

• Product Name: 6-(3,5-Bis-trifluoromethyl-phenyl)pyridine-3-carbaldehyde
• CAS No: 898795-95-4
• MF: C₁₄H₇F₆NO
• MW: 319.201904535294
• MDL: MFCD04115462
• CID: 3158667
• PubChem ID: 24729754
• Update Time: 2025-10-29

6-(3,5-Bis-trifluoromethyl-phenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-Bis-trifluoromethyl-phenyl)pyridine-3-carbaldehyde
• CS-0194981
• 6-[3,5-bis(trifluoromethyl)phenyl]pyridine-3-carbaldehyde
• 6-(3,5-Bis(trifluoromethyl)phenyl)nicotinaldehyde
• 6-(3,5-BIS-TRIFLUOROMETHYL-PHENYL)-PYRIDINE-3-CARBALDEHYDE
• AB20063
• E89746
• 898795-95-4
• MFCD04115462

• MDL： MFCD04115462
• Inchi： 1S/C14H7F6NO/c15-13(16,17)10-3-9(4-11(5-10)14(18,19)20)12-2-1-8(7-22)6-21-12/h1-7H
• InChI Key： SSGYGWNCKOBNHV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C2C=CC(C=O)=CN=2)C=1)(F)F

Computed Properties

• Exact Mass: 319.04318282Da
• Monoisotopic Mass: 319.04318282Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30Ų

Additional information on 6-(3,5-Bis-trifluoromethyl-phenyl)pyridine-3-carbaldehyde

Comprehensive Overview of 6-(3,5-Bis-trifluoromethyl-phenyl)pyridine-3-carbaldehyde (CAS No. 898795-95-4)

6-(3,5-Bis-trifluoromethyl-phenyl)pyridine-3-carbaldehyde (CAS No. 898795-95-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique trifluoromethyl groups and pyridine-carbaldehyde structure, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula, C₁₄H₇F₆NO, and precise structural features make it a valuable asset for researchers exploring novel drug candidates and advanced materials.

The growing interest in fluorinated compounds like 6-(3,5-Bis-trifluoromethyl-phenyl)pyridine-3-carbaldehyde stems from their enhanced stability, bioavailability, and metabolic resistance. These properties are particularly relevant in the development of next-generation pharmaceuticals, where fluorination is a key strategy to improve drug efficacy. Recent studies highlight the role of such compounds in targeting protein-protein interactions and enzyme inhibition, making them a hot topic in medicinal chemistry.

In the agrochemical sector, 6-(3,5-Bis-trifluoromethyl-phenyl)pyridine-3-carbaldehyde is explored for its potential as a building block in pesticide formulations. The trifluoromethyl groups contribute to the compound's lipophilicity, which can enhance the penetration of active ingredients into plant tissues. This aligns with the industry's focus on sustainable crop protection and reduced environmental impact, addressing concerns raised by modern agricultural practices.

From a material science perspective, this compound's aromatic and electron-deficient nature makes it a candidate for organic electronics. Researchers are investigating its incorporation into OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells, where its ability to modify electron transport properties could lead to more efficient devices. This ties into the global push for renewable energy solutions and energy-efficient technologies.

The synthesis of 6-(3,5-Bis-trifluoromethyl-phenyl)pyridine-3-carbaldehyde typically involves multi-step reactions, including cross-coupling and oxidation processes. Advanced techniques like microwave-assisted synthesis and flow chemistry are being employed to optimize yield and purity, reflecting the broader trend toward green chemistry and process intensification.

Analytical characterization of this compound relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the precise identification and quantification of the compound, which is critical for its application in high-stakes industries like pharmaceutical manufacturing. The demand for high-purity intermediates continues to rise, driven by stringent regulatory standards and the need for reproducible results in research and development.

In summary, 6-(3,5-Bis-trifluoromethyl-phenyl)pyridine-3-carbaldehyde (CAS No. 898795-95-4) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and adaptability position it as a focal point in ongoing research efforts aimed at addressing some of the most pressing challenges in healthcare, agriculture, and technology. As innovation in these fields accelerates, the importance of such specialized intermediates is expected to grow exponentially.